Cas no 2138098-59-4 (2-(piperazin-1-yl)-1,3-thiazole-4-carboxylic acid dihydrochloride)

• Product Name: 2-(piperazin-1-yl)-1,3-thiazole-4-carboxylic acid dihydrochloride
• CAS No: 2138098-59-4
• MF: C₈H₁₂ClN₃O₂S
• MW: 249.717779159546
• CID: 4640670
• PubChem ID: 132353957
• Update Time: 2025-05-20

2-(piperazin-1-yl)-1,3-thiazole-4-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(piperazin-1-yl)thiazole-4-carboxylic acid 2HCl
• 2-(piperazin-1-yl)-1,3-thiazole-4-carboxylic acid dihydrochloride

• Inchi： 1S/C8H11N3O2S.ClH/c12-7(13)6-5-14-8(10-6)11-3-1-9-2-4-11;/h5,9H,1-4H2,(H,12,13);1H
• InChI Key： CXXFKSNYWHBDNR-UHFFFAOYSA-N
• SMILES： C(C1=CSC(N2CCNCC2)=N1)(=O)O.Cl

Additional information on 2-(piperazin-1-yl)-1,3-thiazole-4-carboxylic acid dihydrochloride

Comprehensive Overview of 2-(piperazin-1-yl)-1,3-thiazole-4-carboxylic acid dihydrochloride (CAS No. 2138098-59-4)

2-(piperazin-1-yl)-1,3-thiazole-4-carboxylic acid dihydrochloride (CAS No. 2138098-59-4) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This thiazole derivative is characterized by its unique molecular structure, combining a piperazine ring with a carboxylic acid functional group, which enhances its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents, owing to its versatile reactivity and bioactivity.

The compound's CAS number 2138098-59-4 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its dihydrochloride salt form improves solubility and stability, making it suitable for various experimental conditions. In recent years, the demand for high-purity heterocyclic compounds like this has surged, driven by advancements in medicinal chemistry and the need for targeted drug delivery systems. This aligns with the growing focus on personalized medicine and small-molecule inhibitors, topics frequently searched in scientific and AI-driven platforms.

One of the key advantages of 2-(piperazin-1-yl)-1,3-thiazole-4-carboxylic acid dihydrochloride is its potential application in kinase inhibition, a hot topic in oncology research. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is linked to numerous diseases. The compound's thiazole core and piperazine moiety are structurally similar to several FDA-approved kinase inhibitors, sparking interest in its utility for cancer therapy. This connection to precision oncology aligns with trending searches on AI-driven drug discovery and computational chemistry tools.

From a synthetic perspective, the compound's carboxylic acid group allows for further derivatization, enabling the creation of amide-linked prodrugs or bioconjugates. Such modifications are essential for improving pharmacokinetic properties, a recurring theme in drug optimization forums. Additionally, its heterocyclic scaffold is a common feature in antimicrobial agents, making it relevant to discussions on antibiotic resistance and novel antibacterial strategies—topics frequently explored in academic and industry circles.

Quality control and analytical characterization of CAS No. 2138098-59-4 are paramount for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods are often searched alongside terms like compound validation and batch-to-batch consistency, reflecting the industry's emphasis on reliable chemical standards. Furthermore, the compound's compatibility with high-throughput screening (HTS) platforms makes it valuable for drug discovery pipelines, another area of high interest in biotech communities.

In summary, 2-(piperazin-1-yl)-1,3-thiazole-4-carboxylic acid dihydrochloride (CAS No. 2138098-59-4) represents a promising candidate for multidisciplinary research. Its structural features and functional groups align with current trends in drug design, molecular targeting, and therapeutic innovation. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to breakthroughs in life sciences and pharmaceutical development.